Cas no 887893-85-8 (3-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2-fluorophenyl)thiourea)

• Product Name: 3-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2-fluorophenyl)thiourea
• CAS No: 887893-85-8
• MF: C₂₀H₂₀FN₃OS
• MW: 369.455706596375
• CID: 5765198
• PubChem ID: 7136919
• Update Time: 2025-06-08

3-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2-fluorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 887893-85-8
• F0667-0085
• 1-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3-(2-fluorophenyl)thiourea
• 1-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(2-fluorophenyl)thiourea
• AKOS024594620
• AB00671780-01
• Thiourea, N-[2-(1,2-dihydro-6,7-dimethyl-2-oxo-3-quinolinyl)ethyl]-N'-(2-fluorophenyl)-
• 3-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2-fluorophenyl)thiourea

• Inchi： 1S/C20H20FN3OS/c1-12-9-15-11-14(19(25)23-18(15)10-13(12)2)7-8-22-20(26)24-17-6-4-3-5-16(17)21/h3-6,9-11H,7-8H2,1-2H3,(H,23,25)(H2,22,24,26)
• InChI Key： BGOCSAASAOUNLH-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1F)NCCC1C(NC2C=C(C)C(C)=CC=2C=1)=O

Computed Properties

• Exact Mass: 369.13111161g/mol
• Monoisotopic Mass: 369.13111161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• pka: 11.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(2-fluorophenyl)thiourea

Research Brief on 3-[2-(6,7-Dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-1-(2-fluorophenyl)thiourea (CAS: 887893-85-8)

Recent studies on the compound 3-[2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-1-(2-fluorophenyl)thiourea (CAS: 887893-85-8) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This thiourea derivative has garnered attention due to its unique structural features and biological activities, particularly in the context of kinase inhibition and anticancer research. The compound's molecular framework combines a quinolinone core with a fluorophenylthiourea moiety, which has been shown to interact selectively with specific biological targets.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Preliminary in vitro studies indicate that it exhibits potent inhibitory activity against a subset of tyrosine kinases, which are often implicated in cancer progression. The presence of the 2-fluorophenyl group appears to enhance binding affinity, while the thiourea linkage contributes to stability and solubility. These properties make it a viable lead compound for further optimization in drug development pipelines.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in modulating cellular pathways associated with inflammation and oxidative stress. Experiments using cell-based assays have demonstrated its ability to reduce pro-inflammatory cytokine production, suggesting a broader therapeutic application beyond oncology. However, further in vivo studies are required to validate these findings and assess pharmacokinetic profiles.

The synthesis and characterization of 3-[2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-1-(2-fluorophenyl)thiourea have also been refined in recent publications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed the compound's purity and structural integrity. These methodological advancements are critical for ensuring reproducibility in subsequent biological evaluations.

Despite these promising developments, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 3-[2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-1-(2-fluorophenyl)thiourea represents a compelling case study in the intersection of chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent underscores its versatility, while ongoing research aims to unlock its full therapeutic potential. Future studies should focus on optimizing its pharmacological properties and exploring combinatorial therapies to enhance efficacy.